5,6,7-Trimethoxy-1-methyl-1H-indole-2-carboxylic acid
Overview
Description
“5,6,7-Trimethoxy-1-methyl-1H-indole-2-carboxylic acid” is a chemical compound with the molecular formula C14H17NO5 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity .
Molecular Structure Analysis
The InChI code for “5,6,7-Trimethoxy-1-methyl-1H-indole-2-carboxylic acid” is 1S/C14H17NO5/c1-16-8-5-6-4-7 (12 (14)15)13-9 (6)11 (18-3)10 (8)17-2/h4-5,13H,1-3H3, (H,14,15) . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.
Physical And Chemical Properties Analysis
The molecular weight of “5,6,7-Trimethoxy-1-methyl-1H-indole-2-carboxylic acid” is 279.295 . It has a linear formula of C14H17NO5 . The compound is a solid at room temperature . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .
Scientific Research Applications
Cancer Research
5,6,7-Trimethoxy-1-methyl-1H-indole-2-carboxylic acid: has been studied for its potential in cancer treatment. Indole derivatives are known to exhibit various biologically vital properties, including anti-tumor activities . They have been used in the synthesis of natural products and drugs that target cancer cells, providing a pathway for developing new chemotherapeutic agents.
Organic Synthesis
This compound is utilized in organic synthesis, particularly in the construction of complex molecules. For instance, it has been used in the total synthesis of the annulated indole natural product (±)-cis-trikentrin B, showcasing its versatility as a building block in synthetic chemistry .
Drug Development
In drug development, 5,6,7-Trimethoxy-1-methyl-1H-indole-2-carboxylic acid serves as a precursor for various pharmacologically active molecules. Its indole ring system is a common motif in many drugs, and modifications to this core structure can lead to new therapeutic agents with potential applications in treating a wide range of diseases .
Agricultural Research
While specific applications in agriculture are not directly cited, indole derivatives, in general, have been explored for their role in plant growth and protection. They could potentially be used to synthesize compounds that act as growth stimulants or protective agents against pests and diseases .
Material Science
Indole derivatives are also of interest in material science, where they can contribute to the development of new materials with unique properties. The specific applications of 5,6,7-Trimethoxy-1-methyl-1H-indole-2-carboxylic acid in this field are not well-documented but could involve the creation of novel polymers or coatings .
Proteomics Research
This compound is used in proteomics research, where it may be involved in the study of protein interactions and functions. Its role in this field could be crucial for understanding the complex biological processes and developing targeted therapies for various diseases .
Safety and Hazards
properties
IUPAC Name |
5,6,7-trimethoxy-1-methylindole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO5/c1-14-8(13(15)16)5-7-6-9(17-2)11(18-3)12(19-4)10(7)14/h5-6H,1-4H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJCPLLGBXJTSSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC2=CC(=C(C(=C21)OC)OC)OC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6,7-Trimethoxy-1-methyl-1H-indole-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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